2,5-Dimethoxyphenylzinciodide
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Description
2,5-Dimethoxyphenylzinciodide: is an organozinc compound that features a phenyl ring substituted with two methoxy groups at the 2 and 5 positions, and a zinc iodide moiety
Properties
Molecular Formula |
C8H9IO2Zn |
|---|---|
Molecular Weight |
329.4 g/mol |
IUPAC Name |
zinc;1,4-dimethoxybenzene-6-ide;iodide |
InChI |
InChI=1S/C8H9O2.HI.Zn/c1-9-7-3-5-8(10-2)6-4-7;;/h3-5H,1-2H3;1H;/q-1;;+2/p-1 |
InChI Key |
ZCZSTQHBFLVRNJ-UHFFFAOYSA-M |
Canonical SMILES |
COC1=C[C-]=C(C=C1)OC.[Zn+2].[I-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of 2,5-Dimethoxyphenylzinciodide typically involves the reaction of 2,5-dimethoxyphenyl iodide with zinc in the presence of a suitable solvent. One common method is the use of a Grignard reagent, where 2,5-dimethoxyphenylmagnesium bromide is reacted with zinc iodide to form the desired compound. The reaction is usually carried out under an inert atmosphere to prevent oxidation and moisture interference.
Industrial Production Methods: Industrial production of 2,5-Dimethoxyphenylzinciodide follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, such as temperature, solvent choice, and reaction time, to ensure high yield and purity. The use of automated systems and continuous flow reactors can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions: 2,5-Dimethoxyphenylzinciodide undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: It can be reduced to form the corresponding phenyl derivatives with the removal of the zinc iodide moiety.
Substitution: The zinc iodide group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Nucleophiles like alkyl halides or amines can be used in substitution reactions.
Major Products:
Oxidation: Quinones or other oxidized phenyl derivatives.
Reduction: Phenyl derivatives without the zinc iodide moiety.
Substitution: Various substituted phenyl derivatives depending on the nucleophile used.
Scientific Research Applications
2,5-Dimethoxyphenylzinciodide has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis for the formation of carbon-carbon bonds and in cross-coupling reactions.
Biology: The compound can be used in the synthesis of biologically active molecules and pharmaceuticals.
Medicine: It serves as an intermediate in the synthesis of drugs and other therapeutic agents.
Industry: The compound is used in the production of fine chemicals, agrochemicals, and materials science.
Mechanism of Action
The mechanism of action of 2,5-Dimethoxyphenylzinciodide involves its reactivity as an organozinc compound. The zinc iodide moiety acts as a leaving group, allowing the phenyl ring to participate in various chemical reactions. The compound can form intermediates that facilitate the formation of new carbon-carbon or carbon-heteroatom bonds. The molecular targets and pathways involved depend on the specific reaction and conditions used.
Comparison with Similar Compounds
2,5-Dimethoxyphenylmagnesium bromide: Similar in structure but contains a magnesium bromide moiety instead of zinc iodide.
2,5-Dimethoxyphenylboronic acid: Contains a boronic acid group and is used in Suzuki-Miyaura coupling reactions.
2,5-Dimethoxyphenethylamine: A phenethylamine derivative with similar methoxy substitutions but different reactivity and applications.
Uniqueness: 2,5-Dimethoxyphenylzinciodide is unique due to its zinc iodide moiety, which imparts distinct reactivity compared to other organometallic compounds. Its ability to participate in a wide range of chemical reactions makes it a versatile reagent in organic synthesis.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
